Cas no 62499-97-2 (2-Butene-1,4-diol, 1-phenyl-, (Z)-)

• Product Name: 2-Butene-1,4-diol, 1-phenyl-, (Z)-
• CAS No: 62499-97-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 442571
• Update Time: 2024-01-29

2-Butene-1,4-diol, 1-phenyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 1-phenylbut-2-ene-1,4-diol
• 2-Butene-1,4-diol, 1-phenyl-, (Z)-
• 2-Butene-1,4-diol, 1-phenyl-, (2Z)-

• Inchi： 1S/C10H12O2/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-7,10-12H,8H2/b7-4-
• InChI Key： UUBXMRLXZDUIFJ-DAXSKMNVSA-N
• SMILES： C(C1=CC=CC=C1)(O)/C=C\CO

Computed Properties

• Exact Mass: 164.08376

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Melting Point: 75 °C
• Boiling Point: 323.8±30.0 °C(Predicted)
• PSA: 40.46
• pka: 13.37±0.20(Predicted)